5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridine

• IUPAC Name: 2,6-bis(5-chloropyridin-2-yl)-4-methylsulfanylpyridine
• InChI: InChI=1S/C16H11Cl2N3S/c1-22-12-6-15(13-4-2-10(17)8-19-13)21-16(7-12)14-5-3-11(18)9-20-14/h2-9H,1H3
• InChI Key: FDNJTSSSHDUAPM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=NC(=C1)C2=NC=C(C=C2)Cl)C3=NC=C(C=C3)Cl
• Molecular Formula: C16H11Cl2N3S
• Molecular Weight: 348.2 g/mol

Description

5-Chloro-6-(5-chloropyridin-2-yl)-4-(methylsulfanyl)-2,2'-bipyridine, also known as 5-Cl-6-Cl-4-MeSO2-2,2'-bipyridine, is a heterocyclic compound that is widely used in research laboratories and in the pharmaceutical industry. It is a potent inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins and other pro-inflammatory mediators. 5-Cl-6-Cl-4-MeSO2-2,2'-bipyridine has been studied extensively for its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine is not fully understood, but it is believed to involve the inhibition of the enzyme cyclooxygenase (COX). COX is an enzyme involved in the synthesis of prostaglandins and other pro-inflammatory mediators. 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine binds to the active site of the enzyme, preventing it from catalyzing the synthesis of prostaglandins. This action reduces inflammation and the associated symptoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine are not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase (COX), which is involved in the synthesis of prostaglandins and other pro-inflammatory mediators. Inhibition of COX activity reduces inflammation and the associated symptoms. In addition, 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine has been shown to have anti-cancer and anti-inflammatory activities, as well as the ability to reduce the symptoms of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine in laboratory experiments include its low cost, ease of synthesis, and high potency. It also has a wide range of applications, including the synthesis of inhibitors of the enzyme acetylcholinesterase and inhibitors of the enzyme aromatase. The main limitation of using 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine in laboratory experiments is its lack of specificity, as it can inhibit the activity of other enzymes besides cyclooxygenase.

Future Directions

There are several potential future directions for the use of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine. These include the development of more specific inhibitors of cyclooxygenase, the use of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine in combination with other drugs to improve efficacy, and the exploration of its potential therapeutic applications in the treatment of other diseases, such as diabetes and neurodegenerative diseases. Additionally, further research is needed to understand the biochemical and physiological effects of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine, as well as its potential side effects.

Synthesis Methods

The synthesis of 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine involves the reaction of 5-chloropyridin-2-yl chloride with 4-methylsulfanyl-2,2'-bipyridine in the presence of an appropriate base such as potassium carbonate. The reaction is carried out in a polar solvent such as dimethylformamide at temperatures between 25-50°C. The product is a yellow-orange solid that is soluble in organic solvents and can be recrystallized from methanol.

Scientific Research Applications

5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine has been studied extensively for its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and cardiovascular diseases. It has been shown to inhibit the activity of cyclooxygenase (COX), which is involved in the synthesis of prostaglandins and other pro-inflammatory mediators. In addition, 5'-Chloro-6-(5-chloropyridin-2-yl)-4- (methylsulfanyl)-2,2'-bipyridineMeSO2-2,2'-bipyridine has been used in the synthesis of a variety of compounds, including inhibitors of the enzyme acetylcholinesterase and inhibitors of the enzyme aromatase.